Cas no 1261984-08-0 ([1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)-)

• Product Name: [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)-
• CAS No: 1261984-08-0
• MF: C₁₃H₇F₅O₂
• MW: 290.185501337051
• MDL: MFCD18316268
• CID: 2767561
• Update Time: 2025-06-22

[1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)-

• MDL： MFCD18316268
• Inchi： 1S/C13H7F5O2/c14-8-1-2-11(12(15)5-8)7-3-9(19)6-10(4-7)20-13(16,17)18/h1-6,19H
• InChI Key： FRYNRVDDDMTUDI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2F)=CC(OC(F)(F)F)=CC(O)=C1

Additional information on [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)-

[1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy)

The compound [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy) (CAS No. 1261984-08-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of hydroxyl (-OH), fluoro (-F), and trifluoromethoxy (-OCF3) groups introduces a high degree of functionalization, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery and materials science. The fluoro and trifluoromethoxy substituents in this compound are known to enhance the molecule's stability, solubility, and bioavailability. These properties make it an attractive candidate for applications in pharmaceuticals, agrochemicals, and specialty chemicals. For instance, the trifluoromethoxy group is known to act as an electron-withdrawing group, which can modulate the electronic properties of the molecule, making it suitable for use in electronic materials or as a precursor for more complex structures.

The synthesis of [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy) involves a multi-step process that typically includes coupling reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and reducing reaction times. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an efficient way to construct the biphenyl core. Additionally, the introduction of fluorine atoms and the trifluoromethoxy group requires precise control over reaction conditions to ensure high purity and selectivity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided detailed insights into its molecular structure and physical properties. For instance, the hydroxyl group exhibits a characteristic broad peak in the IR spectrum, while the fluoro and trifluoromethoxy groups contribute distinct signals in both NMR and MS analyses.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, its unique structure makes it a potential candidate for drug development programs targeting various therapeutic areas such as oncology or infectious diseases. The biphenyl framework is also known to exhibit interesting pharmacokinetic properties, which can be further optimized through chemical modifications. Additionally, in materials science, this compound could serve as a precursor for advanced polymers or functional materials with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. For example, density functional theory (DFT) calculations have been used to study its electronic structure and reactivity. These studies have revealed that the trifluoromethoxy group significantly influences the molecule's electron distribution, making it more reactive towards certain chemical transformations.

In conclusion, [1,1'-Biphenyl]-3-ol, 2',4'-difluoro-5-(trifluoromethoxy) (CAS No. 1261984-08-0) is a highly functionalized organic compound with immense potential in diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play a critical role in advancing modern chemistry.